2-Chloro-N-methylaniline
Overview
Description
2-Chloro-N-methylaniline, also known as N-methyl-2-chloroaniline, is a secondary amine .
Synthesis Analysis
The methylation of anilines with methanol can be catalyzed by cyclometalated ruthenium complexes . This hydrogen autotransfer procedure proceeds under mild conditions (60 °C) in a practical manner (NaOH as base) . The iridium-catalyzed borylation of 2-Cl-N-MA affords the corresponding ortho-borylated derivative .
Molecular Structure Analysis
The molecular formula of 2-Chloro-N-methylaniline is C7H8ClN . For more detailed structural information, you may refer to resources like the NIST Chemistry WebBook .
Chemical Reactions Analysis
The forward and reverse reactions of N-methylaniline-blocked polyisocyanates were studied in detail . The electronic and steric effects of the substituents were reflected uniformly in the deblocking temperature, equilibrium temperature, and rate constants of the reverse reactions .
Physical And Chemical Properties Analysis
2-Chloro-N-methylaniline has a boiling point of 218 °C, a density of 1.15 g/mL at 25 °C, and a refractive index of n20/D 1.579 .
Scientific Research Applications
Organic Synthesis
2-Chloro-N-methylaniline: is a valuable intermediate in organic synthesis. It is used to produce various compounds through reactions such as the iridium-catalyzed borylation , which affords ortho-borylated derivatives. These derivatives are crucial for further chemical transformations and synthesis of complex molecules.
Pharmacology
In pharmacological research, 2-Chloro-N-methylaniline serves as a precursor for the synthesis of certain pharmaceuticals. It’s involved in the creation of compounds like 2-chloro-N-methylaniline-blocked polyisocyanate and N-methyl-N-nitro-2-chloroaniline , which have potential applications in drug development and medicinal chemistry.
Material Science
This compound plays a role in material science, particularly in the development of new polymeric materials. The blocked polyisocyanates derived from 2-Chloro-N-methylaniline can be used in coatings, adhesives, and foams, providing enhanced properties such as thermal stability and chemical resistance .
Safety And Hazards
This chemical is considered hazardous by the 2012 OSHA Hazard Communication Standard . It is a combustible liquid that causes skin irritation, serious eye irritation, and may cause respiratory irritation . It is recommended to use personal protective equipment, avoid breathing dust/fume/gas/mist/vapors/spray, and use only outdoors or in a well-ventilated area .
Future Directions
properties
IUPAC Name |
2-chloro-N-methylaniline |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8ClN/c1-9-7-5-3-2-4-6(7)8/h2-5,9H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WGNNILPYHCKCFF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC1=CC=CC=C1Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8ClN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50239323 |
Source
|
| Record name | Benzenamine, 2-chloro-N-methyl- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50239323 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
141.60 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Chloro-N-methylaniline | |
CAS RN |
932-32-1 |
Source
|
| Record name | Benzenamine, 2-chloro-N-methyl- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000932321 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Benzenamine, 2-chloro-N-methyl- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50239323 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-Chloro-N-methylaniline | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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